molecular formula C32H73N2O4P B8557325 Bis(N,N,N-tributylbutan-1-aminium) hydrogen phosphate CAS No. 23221-66-1

Bis(N,N,N-tributylbutan-1-aminium) hydrogen phosphate

Cat. No.: B8557325
CAS No.: 23221-66-1
M. Wt: 580.9 g/mol
InChI Key: CFYRHPJXXCHEFX-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

Bis(N,N,N-tributylbutan-1-aminium) hydrogen phosphate is a useful research compound. Its molecular formula is C32H73N2O4P and its molecular weight is 580.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

23221-66-1

Molecular Formula

C32H73N2O4P

Molecular Weight

580.9 g/mol

IUPAC Name

hydrogen phosphate;tetrabutylazanium

InChI

InChI=1S/2C16H36N.H3O4P/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-5(2,3)4/h2*5-16H2,1-4H3;(H3,1,2,3,4)/q2*+1;/p-2

InChI Key

CFYRHPJXXCHEFX-UHFFFAOYSA-L

Canonical SMILES

CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.OP(=O)([O-])[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetra-n-butylammonium hydroxide (40% aq. w/w, about 150 g) was added dropwise to a solution of phosphoric acid (85% aq, w/w, 18 g, 0.155 mmol) in water (150 mL) until the pH reached 7. Water was then evaporated in vacuo to give a syrup which was co-evaporated with dry acetonitrile (2×400 mL) followed by dry toluene (2×400 mL). The resulting white solid (75 g) was dried in vacuo and stored over phosphorus pentoxide under vacuum until used.
Name
Tetra-n-butylammonium hydroxide
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
400 mL
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Three

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